4-[4-(4,4-Difluoropiperidine-1-carbonyl)piperidin-1-yl]benzonitrile

• Molecular Formula: C18H21F2N3O
• Molecular Weight: 333.4 g/mol
• IUPAC Name: 4-[4-(4,4-difluoropiperidine-1-carbonyl)piperidin-1-yl]benzonitrile
• InChI: InChI=1S/C18H21F2N3O/c19-18(20)7-11-23(12-8-18)17(24)15-5-9-22(10-6-15)16-3-1-14(13-21)2-4-16/h1-4,15H,5-12H2
• InChI Key: YEOWKNCKTXOTDB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N2CCC(CC2)(F)F)C3=CC=C(C=C3)C#N

Description

4-[4-(4,4-Difluoropiperidine-1-carbonyl)piperidin-1-yl]benzonitrile is an organic compound that has garnered attention in various fields of research and industry

Preparation Methods

Synthetic Routes and Reaction Conditions

The reaction conditions often include the use of organic solvents such as dichloromethane and reagents like trifluoroacetic acid .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

4-[4-(4,4-Difluoropiperidine-1-carbonyl)piperidin-1-yl]benzonitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can yield different reduced forms of the compound.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions often involve controlled temperatures and the use of inert atmospheres to prevent unwanted side reactions .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce alcohols or amines .

Scientific Research Applications

4-[4-(4,4-Difluoropiperidine-1-carbonyl)piperidin-1-yl]benzonitrile has a wide range of scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 4-[4-(4,4-Difluoropiperidine-1-carbonyl)piperidin-1-yl]benzonitrile involves its interaction with specific molecular targets and pathways. The difluoropiperidine moiety can interact with enzymes and receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

4,4-Difluoropiperidine: Shares the difluoropiperidine moiety but lacks the benzonitrile group.

4-Piperidin-1-ylbenzonitrile: Contains the benzonitrile group but lacks the difluoropiperidine moiety

Uniqueness

This combination allows for specific interactions with molecular targets that are not possible with the individual components .